Cancer
  • GSK484 hydrochloride
    GSK484 hydrochloride
    • Cat. No.:
    • B593301
    • CAS No.:
    • 1652591-81-5
    • Molecular Formula:
    • C27H32ClN5O3
    • Molecular Weight:
    • 510.0 g/mol
    Description
    GSK484 is a reversible inhibitor of PAD4 (IC50 = 50 nM) that binds to the low-calcium form of the enzyme. It is selective for PAD4 over PAD1-3. GSK484 blocks the citrullination of PAD4 target proteins in human n...
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  • Autophagy-IN-4
    Autophagy-IN-4
    • Cat. No.:
    • B593339
    • CAS No.:
    • 1411646-44-0
    • Molecular Formula:
    • C20H27ClN4
    • Molecular Weight:
    • 358.9
    Description
    Quinacrine is a compound with multiple actions that is commonly used as an anti-protozoal agent. It has also been shown to be a highly potent autophagy inhibitor, although the dose required to achieve this effec...
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  • HLI373
    HLI373
    • Cat. No.:
    • B593370
    • CAS No.:
    • 1782531-99-0
    • Molecular Formula:
    • C18H23N5O2
    • Molecular Weight:
    • 414.3
    Description
    Hdm-2 (human double minute-2;  Mdm-2 in mouse) is a ubiquitin ligase and key negative regulator of p53, targeting it for proteasomal degradation. Overexpression of Hdm-2 in some tumors leads to inactivation...
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  • Eupalinolide B
    Eupalinolide B
    • Cat. No.:
    • B593433
    • CAS No.:
    • Molecular Formula:
    • C24H30O9
    • Molecular Weight:
    • 462.5 g/mol
    Description
    Eupalinolide A is a germacranolide.
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  • MitoTEMPOL
    MitoTEMPOL
    • Cat. No.:
    • B593443
    • CAS No.:
    • Molecular Formula:
    • C32H42BrNO2P
    • Molecular Weight:
    • 583.6 g/mol
    Description
    MitoTEMPOL is a mitochondria-targeting superoxide dismutase mimetic that reduces mitochondrial O2 Like the related compound MitoTEMPO, MitoTEMPOL combines an antioxidant moiety (here, TEMPOL, also known as 4-hyd...
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  • ABCG2-IN-3
    ABCG2-IN-3
    • Cat. No.:
    • B593712
    • CAS No.:
    • Molecular Formula:
    • C25H20Cl2N2O2
    • Molecular Weight:
    • 451.3 g/mol
    Description
    CAY10719 is a selective inhibitor of the breast cancer resistance protein ABCG2 (IC50 = 0.23 µM) with little activity at ABCG1. It has been shown to reverse the ABCG2-mediated resistance toward SN 38 and to inhi...
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  • CX-5011
    CX-5011
    • Cat. No.:
    • B593713
    • CAS No.:
    • 1333382-30-1
    • Molecular Formula:
    • C20H11N4NaO2
    • Molecular Weight:
    • 362.3 g/mol
    Description
    CX-5011 is a highly selective and potent inhibitor of protein kinase CK2 (IC50 = 0.175 nM for native CK2), a pro-survival and anti-apoptotic kinase highly expressed in cancer cells. It was highly selective for C...
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  • mTOR Inhibitor WYE-23
    mTOR Inhibitor WYE-23
    • Cat. No.:
    • B593760
    • CAS No.:
    • 1062169-46-3
    • Molecular Formula:
    • C₂₆H₃₂N₈O₄
    • Molecular Weight:
    • 520.58
    Description
    WYE-23 is an inhibitor of mammalian target of rapamycin (mTOR;  IC50 = 0.45 nM). It is selective for mTOR over PI3Kα (IC50 = 661 nM). WYE-23 inhibits cell growth in LNCaP cells (IC50 = 42 nM).
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  • PX-866-17OH
    PX-866-17OH
    • Cat. No.:
    • B593762
    • CAS No.:
    • Molecular Formula:
    • C29H37NO8
    • Molecular Weight:
    • 527.6 g/mol
    Description
    PX-866-17OH is an active metabolite of PX-866.1 It inhibits PI3Kα, PI3Kβ, PI3Kɣ, and PI3Kδ (IC50s = 14, 57, 131, and 148 nM, respectively).

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  • Avitinib
    Avitinib
    • Cat. No.:
    • B593773
    • CAS No.:
    • 1557267-42-1
    • Molecular Formula:
    • C26H26FN7O2
    • Molecular Weight:
    • 487.5 g/mol
    Description
    Abivertinib is a tyrosine kinase inhibitor targeted against mutant forms of both human epidermal growth factor receptor (EGFR) and Bruton's tyrosine kinase (BTK). It has been investigated for use in the treatmen...
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